Cas no 15828-08-7 (N-tert-Butylnicotinamide)

• Product Name: N-tert-Butylnicotinamide
• CAS No: 15828-08-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD00707839
• CID: 857385
• PubChem ID: 3649300
• Update Time: 2025-04-19

N-tert-Butylnicotinamide Chemical and Physical Properties

Names and Identifiers

• N-TERT-BUTYLNICOTINAMIDE
• CS-0160414
• MFCD00707839
• Z54128355
• DA-43936
• AKOS003001514
• 15828-08-7
• N-tert-butylpyridine-3-carboxamide
• Oprea1_175742
• SCHEMBL2732281
• DTXSID50394643
• BS-15469
• 3-Pyridinecarboxamide, N-(1,1-dimethylethyl)-
• N-(tert-Butyl)nicotinamide
• D83193
• N-tert-Butylnicotinamide

• MDL： MFCD00707839
• Inchi： 1S/C10H14N2O/c1-10(2,3)12-9(13)8-5-4-6-11-7-8/h4-7H,1-3H3,(H,12,13)
• InChI Key： UKLIVFNPJKDBAX-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CC=1)NC(C)(C)C

Computed Properties

• Exact Mass: 178.11072
• Monoisotopic Mass: 178.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides